6-ethoxy-N,N-dimethyl-5-nitropyrimidin-4-amine

• CAS RN: 163704-94-7
• Molecular Formula: C8H12N4O3
• Molecular Weight: 212.21 g/mol
• IUPAC Name: 6-ethoxy-N,N-dimethyl-5-nitropyrimidin-4-amine
• InChI: InChI=1S/C8H12N4O3/c1-4-15-8-6(12(13)14)7(11(2)3)9-5-10-8/h5H,4H2,1-3H3
• InChI Key: VGKBFOCXLGLPFO-UHFFFAOYSA-N
• SMILES: CCOC1=NC=NC(=C1[N+](=O)[O-])N(C)C
• synonyms: 4-Pyrimidinamine,6-ethoxy-N,N-dimethyl-5-nitro-(9CI)

Description

6-ethoxy-N,N-dimethyl-5-nitropyrimidin-4-amine is a chemical compound with the molecular formula C10H15N4O2. It is commonly used in scientific research, specifically in the field of medicinal chemistry. This compound has shown promising results in various studies, making it a popular choice for researchers.

Mechanism of Action

The exact mechanism of action of 6-ethoxy-N,N-dimethyl-5-nitropyrimidin-4-amine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which are involved in the growth and proliferation of cancer cells and bacteria.
Biochemical and Physiological Effects
6-ethoxy-N,N-dimethyl-5-nitropyrimidin-4-amine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells and bacteria, as well as to reduce inflammation and oxidative stress in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-ethoxy-N,N-dimethyl-5-nitropyrimidin-4-amine is its high potency and selectivity. It has been shown to be effective at low concentrations, making it a cost-effective option for researchers. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 6-ethoxy-N,N-dimethyl-5-nitropyrimidin-4-amine. One potential direction is the development of new analogs and derivatives of this compound, which may have improved potency and selectivity. Another potential direction is the study of the mechanisms of action of this compound, which may lead to the development of new therapeutic strategies for the treatment of various diseases. Finally, the use of this compound in combination with other drugs and therapies may lead to improved treatment outcomes for patients.

Synthesis Methods

The synthesis of 6-ethoxy-N,N-dimethyl-5-nitropyrimidin-4-amine involves a multistep process. The initial step involves the reaction of 5-nitropyrimidine-4-amine with ethyl bromoacetate, which results in the formation of ethyl 5-nitropyrimidine-4-carboxylate. The next step involves the reaction of the ethyl ester with sodium ethoxide in ethanol, which results in the formation of ethyl 6-ethoxy-5-nitropyrimidine-4-carboxylate. The final step involves the reaction of the ethyl ester with dimethylamine in the presence of sodium hydride, which results in the formation of 6-ethoxy-N,N-dimethyl-5-nitropyrimidin-4-amine.

Scientific Research Applications

6-ethoxy-N,N-dimethyl-5-nitropyrimidin-4-amine has been extensively studied for its potential use in medicinal chemistry. It has shown promising results in the treatment of various diseases, including cancer and bacterial infections. It has also been studied for its potential use as an antiviral agent.